3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-methylbenzenesulfonamide
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Description
3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H19ClN2O4S and its molecular weight is 394.87. The purity is usually 95%.
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Scientific Research Applications
Carbonic Anhydrase Inhibition for Therapeutic Applications
The compound is related to a class of primary sulfonamides synthesized through a ring-forming cascade, resulting in polycyclic [1,4]oxazepine-based carbonic anhydrase inhibitors. These compounds exhibit strong inhibition of human carbonic anhydrases, which are therapeutically relevant. The primary sulfonamide functionality not only enables the [1,4]oxazepine ring construction but also acts as an enzyme prosthetic zinc-binding group, showcasing its potential in designing inhibitors for therapeutic applications (Sapegin et al., 2018).
Ring-Expansion Processes in Chemical Synthesis
Another area of application involves unusual ring-expansion processes, as demonstrated by the synthesis of 9-nitro-5H-spiro[benzo[b]tetrazolo[1,5-d][1,4]oxazepine-4,2′-oxirane], which did not proceed as expected but provided valuable insights into ring dynamics and potential synthetic pathways (Kolluri et al., 2018).
Antimicrobial and Antiproliferative Agents
The sulfonamide derivatives, including compounds structurally related to the specified chemical, have been explored for their antimicrobial and antiproliferative properties. A study highlights the synthesis of N-ethyl-N-methylbenzenesulfonamide derivatives exhibiting significant cytotoxic activity against human cell lines, showcasing their potential in developing new antimicrobial and anticancer agents (Abd El-Gilil, 2019).
Eco-Friendly Synthesis in Aqueous Media
The compound's framework is conducive to eco-friendly synthesis approaches, such as the one-pot three-component synthesis of malonamide and tetrahydrobenzo[b][1,4]oxazepine derivatives. This synthesis, conducted in aqueous media, emphasizes sustainable chemistry practices while generating compounds with potential applications in various fields (Babazadeh et al., 2016).
Novel Multicomponent Syntheses
Lastly, the compound's structural motif facilitates novel multicomponent reactions, like the synthesis of tetrahydrobenzo[b][1,4]oxazepine or malonamide derivatives. This innovative approach not only underscores the compound's versatility in chemical synthesis but also opens doors to new drug discovery and development pathways (Shaabani et al., 2010).
Properties
IUPAC Name |
3-chloro-N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-4-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O4S/c1-3-21-8-9-25-17-7-5-13(10-15(17)18(21)22)20-26(23,24)14-6-4-12(2)16(19)11-14/h4-7,10-11,20H,3,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZUOCDCAZKUSHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCOC2=C(C1=O)C=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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